Cas no 144073-09-6 (2-Amino-4-pentenoic acidHydrochloride)

• Product Name: 2-Amino-4-pentenoic acidHydrochloride
• CAS No: 144073-09-6
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• MDL: MFCD10687064
• CID: 64816
• PubChem ID: 53397876
• Update Time: 2025-05-27

2-Amino-4-pentenoic acidHydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminopent-4-enoic acid hydrochloride
• 2-AMINO-4-PENTENOIC ACID HYDROCHLORIDE
• DL-Allylglycine hydrochloride
• 4-Pentenoic acid, 2-amino-, hydrochloride (1:1)
• 144073-09-6
• (S)-2-Allylglycine hydrochloride
• 2-aminopent-4-enoic acid;hydrochloride
• FT-0658377
• 2-(Allylamino)aceticacid
• 2-Aminopent-4-enoicacidhydrochloride
• A813797
• L-Allylglycine.HCl
• SY048134
• SCHEMBL10753351
• AKOS016003193
• EN300-297524
• DTXSID60694383
• CS-0267212
• 2-Allyl-L-glycine Hydrochloride
• AB89049
• 2-Aminopent-4-enoic acid--hydrogen chloride (1/1)
• D-Allylglycine.HCl
• 2-azanylpent-4-enoic acid hydrochloride
• FT-0642656
• LS-13061
• DB-360274
• DB-040828
• ALLYLGLYCINE HYDROCHLORIDE
• Dl-2-allylglycine hydrochloride
• 2-Amino-4-pentenoic acidHydrochloride

• MDL： MFCD10687064
• Inchi： 1S/C5H9NO2.ClH/c1-2-3-4(6)5(7)8;/h2,4H,1,3,6H2,(H,7,8);1H
• InChI Key： DIDZZOWASZMNQW-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC=C)N)=O

Computed Properties

• Exact Mass: 151.04000
• Monoisotopic Mass: 151.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32000
• LogP: 1.47670

Additional information on 2-Amino-4-pentenoic acidHydrochloride

Research Brief on 2-Amino-4-pentenoic Acid Hydrochloride (CAS: 144073-09-6): Recent Advances and Applications

2-Amino-4-pentenoic acid hydrochloride (CAS: 144073-09-6) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unsaturated side chain and hydrochloride salt form, serves as a versatile building block in the synthesis of bioactive molecules, peptidomimetics, and potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and prodrugs, owing to its unique structural features that enable selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-amino-4-pentenoic acid hydrochloride as a key intermediate in the synthesis of covalent inhibitors targeting cysteine proteases. The research demonstrated that the compound's electrophilic alkene moiety facilitates irreversible binding to the active-site thiol group of proteases, offering a promising strategy for the design of antiviral and anticancer agents. The study further validated the compound's stability under physiological conditions, a critical factor for its pharmaceutical applicability.

In addition to its applications in inhibitor design, 2-amino-4-pentenoic acid hydrochloride has been investigated for its potential in peptide modification. A recent ACS Chemical Biology report (2024) detailed its incorporation into peptide backbones to enhance membrane permeability and metabolic stability. The study employed solid-phase peptide synthesis (SPPS) techniques, showcasing the compound's compatibility with standard peptide coupling reagents and its minimal side reactions during elongation steps. These findings underscore its value in the development of peptide-based therapeutics with improved pharmacokinetic properties.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 2-amino-4-pentenoic acid hydrochloride with biological targets. Density functional theory (DFT) calculations and molecular docking simulations (reported in Bioorganic Chemistry, 2023) revealed that the compound's conformationally flexible side chain allows for optimal binding to hydrophobic pockets in target proteins. This adaptability, combined with its hydrogen-bonding capacity via the amino and carboxylate groups, makes it a valuable scaffold for rational drug design.

The pharmaceutical industry has also recognized the commercial potential of 2-amino-4-pentenoic acid hydrochloride. Recent patent filings (2023-2024) describe its use in prodrug formulations for improved drug delivery, particularly for compounds with poor oral bioavailability. One notable application involves its conjugation to nucleoside analogs, where it serves as a biodegradable linker that enhances cellular uptake and controlled release of the active drug moiety.

Despite these advancements, challenges remain in the large-scale production and purification of 2-amino-4-pentenoic acid hydrochloride. A 2024 Organic Process Research & Development article addressed these issues by proposing a novel catalytic hydrogenation process that improves yield and reduces byproduct formation. This methodological innovation could significantly lower production costs and facilitate broader adoption of the compound in industrial applications.

Looking forward, the unique chemical properties of 2-amino-4-pentenoic acid hydrochloride (CAS: 144073-09-6) position it as a compound of continuing interest in drug discovery and chemical biology. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of bioorthogonal labeling systems. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.